![molecular formula C17H18FNO B1601305 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone CAS No. 93957-51-8](/img/structure/B1601305.png)
1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone
Overview
Description
1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as Desmethylflunitrazepam and is a derivative of Flunitrazepam, which is a benzodiazepine medication used for the treatment of insomnia and anxiety disorders.
Mechanism of Action
The mechanism of action of 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone is not fully understood, but it is believed to interact with the GABA-A receptor in a manner similar to benzodiazepines. This interaction results in the enhancement of GABAergic neurotransmission, leading to sedative, anxiolytic, and hypnotic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been found to have significant effects on the central nervous system, including sedation, anxiolysis, and hypnosis. It has also been found to have anticonvulsant properties and may have potential applications in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone in lab experiments is its potency and selectivity. This compound has been found to have significant effects on the central nervous system at low concentrations, making it a useful tool for studying the mechanisms of action of various drugs and neurotransmitters. However, one of the limitations of using this compound is its potential toxicity, which can be a concern when working with high concentrations.
Future Directions
There are several future directions for research on 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone. One area of interest is its potential applications in the treatment of epilepsy, as this compound has been found to have anticonvulsant properties. Another area of interest is its potential applications in the treatment of anxiety disorders and insomnia, as it has been found to have sedative and anxiolytic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and neurotransmitters.
Scientific Research Applications
1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone has been extensively studied for its potential applications in scientific research. This compound has been found to have significant effects on the central nervous system, making it a useful tool for studying the mechanisms of action of various drugs and neurotransmitters.
properties
IUPAC Name |
1-(4-fluorophenyl)-2-(N-propan-2-ylanilino)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO/c1-13(2)19(16-6-4-3-5-7-16)12-17(20)14-8-10-15(18)11-9-14/h3-11,13H,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLVBYZCXLSAPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(=O)C1=CC=C(C=C1)F)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80541128 | |
Record name | 1-(4-Fluorophenyl)-2-[phenyl(propan-2-yl)amino]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80541128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93957-51-8 | |
Record name | 1-(4-Fluorophenyl)-2-[phenyl(propan-2-yl)amino]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80541128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.